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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzamide

CAS No.: 1243459-80-4

Cat. No.: B577629

Get Quote

For researchers and drug development professionals, the synthesis and handling of novel

chemical entities are routine. However, the lifecycle of these compounds extends beyond their

use in experimentation; it concludes with their safe and compliant disposal. This guide provides

an in-depth, procedural framework for the proper disposal of 2-Chloro-3-hydroxybenzamide,

ensuring the safety of laboratory personnel and the protection of our environment. Our

approach is grounded in the principles of chemical compatibility, regulatory compliance, and

risk mitigation, reflecting the best practices in laboratory safety and chemical handling.

Hazard Assessment and Waste Characterization:
The "Why" Behind the Procedure
Proper disposal begins with a thorough understanding of the substance's hazards. While a

specific Safety Data Sheet (SDS) for 2-Chloro-3-hydroxybenzamide is not readily available in

public databases, a reliable hazard profile can be inferred from closely related structural

analogs. This process of analog-based hazard assessment is a cornerstone of proactive

laboratory safety when dealing with novel compounds.
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Analysis of compounds such as 2-Chloro-3-hydroxybenzaldehyde, 5-Chloro-2-

hydroxybenzamide, and 2-Chloro-3-hydroxybenzoic acid reveals a consistent pattern of

hazards.[1][2][3] Based on this data, 2-Chloro-3-hydroxybenzamide should be handled as a

hazardous substance with the following anticipated classifications under the Globally

Harmonized System (GHS):

Hazard Class
GHS Hazard Code
(Anticipated)

Description
Primary Safety
Concern

Acute Toxicity (Oral) H302 Harmful if swallowed
Accidental ingestion

can lead to illness.

Skin

Corrosion/Irritation
H315 Causes skin irritation

Direct contact can

cause redness,

itching, or

inflammation.

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage/irritation

Contact can lead to

significant and

potentially irreversible

eye injury.

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation

Inhalation of dust can

irritate the nose,

throat, and lungs.

Hazardous to the

Aquatic Environment
H400

Very toxic to aquatic

life

Improper disposal can

harm ecosystems.[1]

Given these hazards, any waste containing 2-Chloro-3-hydroxybenzamide—whether it's neat

(pure) compound, contaminated labware, or solutions—must be treated as hazardous waste.[4]

This classification is not merely a suggestion but a regulatory mandate under the Resource

Conservation and Recovery Act (RCRA), enforced by the U.S. Environmental Protection

Agency (EPA).[5][6] The "cradle-to-grave" principle of RCRA means that the generator of the

waste (your institution) is responsible for it from generation to final disposal.[4][5]
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On-Site Waste Management: A Step-by-Step
Protocol
Safe disposal is a process that begins at the point of generation. Adherence to a systematic

collection and storage protocol is critical to prevent accidental exposures and environmental

release.

Step 1: Personal Protective Equipment (PPE)
Before handling any waste, ensure you are wearing the appropriate PPE. The causality is

simple: to prevent the chemical from causing harm, a physical barrier is necessary.

Eye Protection: Wear chemical safety goggles or a face shield.[7][8]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs

of degradation or puncture before use.[6]

Body Protection: A standard laboratory coat is required. For handling larger quantities or

cleaning spills, a chemically resistant apron may be necessary.[1]

Step 2: Waste Collection and Container Selection
Collect all waste materials contaminated with 2-Chloro-3-hydroxybenzamide immediately.

This includes unused solid compound, reaction residues, contaminated paper towels, and

disposable labware.

Solid Waste:

Collect in a dedicated, leak-proof container made of a compatible material, such as high-

density polyethylene (HDPE).[9]

The container must have a secure, screw-top lid to prevent spills and the release of dust.

[2][10]

Do not use unapproved containers like food service containers. The original chemical

container, if empty and suitable, is often the best choice for waste.

Contaminated Sharps:
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Any sharps (needles, razor blades, etc.) contaminated with the compound must be placed

in a designated, puncture-proof sharps container.

Contaminated Solvents and Solutions:

Liquid waste should be collected in a separate, compatible container (e.g., HDPE or glass,

depending on the solvent).

Crucially, do not mix incompatible waste streams. For example, halogenated solvents (like

dichloromethane) should be collected separately from non-halogenated solvents.[11]

Mixing incompatible wastes can lead to dangerous chemical reactions.

Step 3: Labeling the Hazardous Waste Container
Proper labeling is a regulatory requirement and essential for safety.[1][6] It communicates the

hazard to everyone in the laboratory and to the ultimate waste disposal facility. The label must

be clear, legible, and permanently affixed to the container.

Your hazardous waste label must include:

The words "Hazardous Waste".[10]

The full chemical name: "2-Chloro-3-hydroxybenzamide" and any other components in the

waste stream (e.g., "Methanol"). Avoid abbreviations or chemical formulas.[10]

The approximate percentage of each component.

The relevant hazard characteristics (e.g., "Toxic," "Irritant," "Environmental Hazard").

The date on which waste was first added to the container (the "accumulation start date").[4]

Step 4: Segregation and Storage in a Satellite
Accumulation Area (SAA)
Waste must be stored safely at or near the point of generation in a designated Satellite

Accumulation Area (SAA), which must be under the control of laboratory personnel.[10]
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Segregation: Store the waste container for 2-Chloro-3-hydroxybenzamide segregated from

incompatible materials. For instance, keep it separate from strong oxidizing agents.[7] Use

secondary containment bins to prevent the spread of material in case of a leak.[10]

Container Integrity: Keep the waste container closed at all times, except when adding waste.

[4] This minimizes the release of vapors and prevents spills.

Ventilation: Store the container in a well-ventilated area, such as a designated cabinet.[2][8]

Disposal of Empty Containers
An "empty" container that held 2-Chloro-3-hydroxybenzamide is not necessarily non-

hazardous. Residual amounts of the chemical can remain.

Triple Rinsing: To render a container non-hazardous, it must be triple-rinsed.

Collect Rinsate: The first rinse should be with a solvent capable of dissolving the compound

(e.g., ethanol or acetone). This first rinsate must be collected and disposed of as hazardous

liquid waste.[10] Subsequent rinses with water may be permissible, but this rinsate should

also be collected as hazardous waste to be cautious.

Deface Label: Once the container is clean and dry, completely remove or deface the original

label to avoid confusion.

Final Disposal: The clean, de-labeled container can then be disposed of in the appropriate

glass or plastic recycling bin.[11]

Arranging for Final Disposal
Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[1][2] It is illegal and

unsafe to dispose of this chemical in the regular trash or down the drain.[12]

Schedule Pickup: Contact your EHS office to schedule a pickup for your properly packaged

and labeled hazardous waste container.

Documentation: Ensure all necessary paperwork, often called a hazardous waste manifest,

is completed. This document tracks the waste from your lab to its final disposal site,
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completing the "cradle-to-grave" chain of custody.[5]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the handling and disposal of

waste generated from work with 2-Chloro-3-hydroxybenzamide.
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Caption: Decision workflow for the disposal of 2-Chloro-3-hydroxybenzamide waste.
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Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.vumc.org/safety/sites/default/files/public_files/chem/Lab-Guidance-for-Managing-Chemical-Waste.pdf
https://ergenvironmental.com/blog/how-to-properly-manage-hazardous-waste-under-epa-regulations/
https://pubchem.ncbi.nlm.nih.gov/compound/15631340
https://www.canterbury.ac.nz/media/documents/department/chemical-and-process-engineering/health-and-safety/Laboratory-Chemical-Waste-Handling-and-Disposal-Guidelines.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/593376
https://www.danielshealth.com/knowledge-center/how-ensure-safe-chemical-waste-disposal-laboratories
https://www.pharmwaste.com/subpart-p
https://policy.dartmouth.edu/hazardous-waste-disposal-guide
https://www.uta.edu/campus-ops/ehs/forms/Hazardous%20Waste%20Disposal%20Procedures.pdf
https://sor.epa.gov/sor_internet/registry/substreg/searchandretrieve/substancelists/listdetails.do?listid=79
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-D
https://www.benchchem.com/product/b577629?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. assets.thermofisher.cn [assets.thermofisher.cn]

3. 2-Chloro-3-hydroxybenzoic acid | C7H5ClO3 | CID 15631340 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. eCFR :: 40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes [ecfr.gov]

5. 2-Chloro-3-hydroxybenzaldehyde | C7H5ClO2 | CID 593376 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. sigmaaldrich.com [sigmaaldrich.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

9. chempoint.com [chempoint.com]

10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

11. 2-Chloro-3-hydroxybenzaldehyde | CAS 56962-10-8 | SCBT - Santa Cruz Biotechnology
[scbt.com]

12. eurofinsus.com [eurofinsus.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 2-
Chloro-3-hydroxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577629/docs#a-comprehensive-guide-to-the-proper-
disposal-of-2-chloro-3-hydroxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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